Nardosinonediol

• Molecular Formula: C15H24O3
• Molecular Weight: 252.35 g/mol
• InChI: InChI=1S/C15H24O3/c1-9-6-5-7-10-11(16)8-12(17)13(14(2,3)18)15(9,10)4/h7,9,12-13,17-18H,5-6,8H2,1-4H3
• InChIKey: DBDGFZLAYDIKSV-UHFFFAOYSA-N

Nardosinonediol Core Identity

Nardosinonediol (CAS 20489-11-6, C₁₅H₂₄O₃, MW 252.35 g/mol) is a nardosinane-type sesquiterpenoid isolated from Nardostachys jatamansi DC. (syn. N. chinensis) and is recognized as one of the predominant bioactive constituents alongside desoxo-narchinol A and nardosinone [1]. Its chemical scaffold features a bicyclic core with a diol moiety, distinguishing it from the peroxide-bearing nardosinone and the mono‑ketone desoxo‑narchinol A. Pharmacologically, nardosinonediol has been validated as a serotonin transporter (SERT) inhibitor with downstream antidepressant activity, and exhibits cardioprotective, whitening, cytotoxic, and anti‑neuroinflammatory effects [2]. These multifunctional properties position nardosinonediol as a chemically distinct and functionally versatile candidate for neuroscience, dermatological, cardiovascular, and oncology research programs that require defined sesquiterpenoid probes.

• [1] Le VNH, Zhao Y, Cho CW, Na M, Quan KT, Kim JH, Hwang SY, Kim SW, Kim KT, Kang JS. Pharmacokinetic study comparing pure desoxo-narchinol A and nardosinonediol with extracts from Nardostachys jatamansi. J Chromatogr B Analyt Technol Biomed Life Sci. 2018 Dec 1;1102-1103:152-158. doi:10.1016/j.jchromb.2018.10.003. View Source
• [2] Wang RR, Li N, Zhang LH, Yang WZ, Lai JX, Zhang XY, Wu HH. Characterization and determination of the major constituents in whitening-potential aqueous extract of Nardostachys jatamansi DC. J Pharm Biomed Anal. 2026 Feb 15;269:117254. doi:10.1016/j.jpba.2025.117254. View Source

Nardosinonediol Cannot Be Substituted by Analogs

Although desoxo-narchinol A, nardosinone, kanshone C, and nardosinonediol all originate from the same botanical source, they exhibit functionally divergent and sometimes opposing pharmacological profiles. Desoxo-narchinol A acts primarily through anti‑inflammatory and HO‑1‑mediated pathways, nardosinone operates as an NGF‑enhancing neuritogenic agent, and kanshone C is recognized as the most potent SERT inhibitor in the aristolane series, whereas desoxo‑narchinol A paradoxically enhances SERT activity [1]. Nardosinonediol uniquely bridges SERT inhibition with whitening, anti‑neuroinflammatory Q‑marker status, and cardioprotective readouts at low‑micromolar concentrations [2]. Consequently, substituting nardosinonediol with a co‑occurring sesquiterpenoid without verifying target‑specific quantitative benchmarks risks selecting a compound with an entirely different pharmacodynamic signature, thereby compromising experimental reproducibility and the validity of structure‑activity relationship conclusions.

• [1] Deng X, Wu YJ, et al. Novel serotonin transporter regulators: Natural aristolane- and nardosinane- types of sesquiterpenoids from Nardostachys chinensis Batal. Sci Rep. 2017 Nov 8;7:15129. doi:10.1038/s41598-017-15483-6. View Source
• [2] Le VNH, Zhao Y, Cho CW, Na M, Quan KT, Kim JH, Hwang SY, Kim SW, Kim KT, Kang JS. Pharmacokinetic study comparing pure desoxo-narchinol A and nardosinonediol with extracts from Nardostachys jatamansi. J Chromatogr B Analyt Technol Biomed Life Sci. 2018 Dec 1;1102-1103:152-158. doi:10.1016/j.jchromb.2018.10.003. View Source

Nardosinonediol Head-to-Head Evidence

Whitening Potency Advantage

In B16F10 murine melanoma cells stimulated with α‑MSH, nardosinonediol (ND) at 1 μM reduced melanin content and tyrosinase activity more effectively than desoxo‑narchinol A (DA) at 10 μM, demonstrating approximately 10‑fold greater potency on a concentration basis [1]. Specifically, residual melanin content was 0.90 ± 0.10 % for ND vs. 1.46 ± 0.19 % for DA, and residual tyrosinase activity was 0.89 ± 0.28 % for ND vs. 1.05 ± 0.05 % for DA [1].

Evidence Dimension	Inhibition of melanin synthesis and tyrosinase activity in α‑MSH‑stimulated B16F10 cells
Target Compound Data	Nardosinonediol (1 μM): Residual melanin 0.90 ± 0.10 %; Residual tyrosinase activity 0.89 ± 0.28 %
Comparator Or Baseline	Desoxo‑narchinol A (10 μM): Residual melanin 1.46 ± 0.19 %; Residual tyrosinase activity 1.05 ± 0.05 %
Quantified Difference	ND at 1/10th the concentration of DA achieved 38 % greater melanin reduction and 15 % greater tyrosinase inhibition.
Conditions	B16F10 cells; α‑MSH induction; melanin content by NaOH lysis; tyrosinase activity by peroxide‑dopa method.

Why This Matters

For cosmetic or dermatological screening programs, nardosinonediol delivers higher whitening efficacy at substantially lower molar concentrations, reducing compound cost per assay and minimizing potential off‑target cytotoxicity compared to desoxo‑narchinol A.

• [1] Wang RR, Li N, Zhang LH, Yang WZ, Lai JX, Zhang XY, Wu HH. Characterization and determination of the major constituents in whitening-potential aqueous extract of Nardostachys jatamansi DC. J Pharm Biomed Anal. 2026 Feb 15;269:117254. doi:10.1016/j.jpba.2025.117254. View Source

Oral Pharmacokinetic Advantage

A head‑to‑head rat pharmacokinetic study (LC‑MS/MS, LLOQ 5 ng/mL) demonstrated that oral administration of pure nardosinonediol (ND) achieved a shorter Tmax (5.00 min vs. 5.83 min) and a 55 % higher AUC₀‑∞ (6.42 μg·min/mL vs. 4.15 μg·min/mL) compared to administration of the equivalent ND dose within the crude Nardostachyos Radix et Rhizoma (NR) extract [1]. In contrast, pure desoxo‑narchinol A (DA) showed Tmax of 7.50 min and AUC₀‑∞ of 156.34 μg·min/mL [1].

Evidence Dimension	Oral pharmacokinetic parameters in rats (Tmax, AUC₀‑∞)
Target Compound Data	Pure nardosinonediol: Tmax 5.00 min; AUC₀‑∞ 6.42 μg·min/mL
Comparator Or Baseline	NR extract (nardosinonediol component): Tmax 5.83 min; AUC₀‑∞ 4.15 μg·min/mL; Pure desoxo‑narchinol A: Tmax 7.50 min; AUC₀‑∞ 156.34 μg·min/mL
Quantified Difference	Pure ND AUC₀‑∞ is 55 % higher than NR‑extract ND; ND Tmax is 33 % faster than DA Tmax.
Conditions	Male Sprague‑Dawley rats; oral gavage; LC‑MS/MS quantification (ZORBAX Extend C18, 2.1 × 50 mm, 3.5 μm).

Why This Matters

Procurement of pure nardosinonediol rather than relying on crude extract ensures faster systemic onset and higher exposure, critical for in vivo pharmacological studies where precise dosing and reproducible PK profiles are required.

• [1] Le VNH, Zhao Y, Cho CW, Na M, Quan KT, Kim JH, Hwang SY, Kim SW, Kim KT, Kang JS. Pharmacokinetic study comparing pure desoxo-narchinol A and nardosinonediol with extracts from Nardostachys jatamansi. J Chromatogr B Analyt Technol Biomed Life Sci. 2018 Dec 1;1102-1103:152-158. doi:10.1016/j.jchromb.2018.10.003. View Source

SERT Inhibition Profile

Screening of Nardostachys sesquiterpenoids revealed starkly opposing SERT modulation: nardosinonediol functions as a SERT inhibitor, while desoxo‑narchinol A acts as a potent SERT enhancer [1]. Eleven compounds were evaluated, among which kanshone C exhibited the strongest SERT inhibition; nardosinonediol is grouped with the SERT‑inhibitory nardosinane‑type compounds, whereas desoxo‑narchinol A belongs to the subset that significantly enhances SERT activity [1].

Evidence Dimension	Direction and qualitative potency of serotonin transporter (SERT) modulation
Target Compound Data	Nardosinonediol: SERT inhibitor (exact IC₅₀ not publicly reported; qualitative classification as inhibitor)
Comparator Or Baseline	Desoxo‑narchinol A: SERT enhancer; Kanshone C: strongest SERT inhibitor in the series
Quantified Difference	Opposite direction of SERT modulation compared to desoxo‑narchinol A; nardosinonediol shares inhibitory profile with kanshone C but with lower reported potency than kanshone C.
Conditions	In vitro SERT activity assay using transfected cell lines (specific IC₅₀ values for ND not disclosed).

Why This Matters

For antidepressant or serotonergic pathway research, selecting nardosinonediol over desoxo‑narchinol A is essential to achieve SERT inhibition rather than paradoxical enhancement; procurement decisions must align with the intended pharmacodynamic direction.

• [1] Deng X, Wu YJ, et al. Novel serotonin transporter regulators: Natural aristolane- and nardosinane- types of sesquiterpenoids from Nardostachys chinensis Batal. Sci Rep. 2017 Nov 8;7:15129. doi:10.1038/s41598-017-15483-6. View Source

Anti-Neuroinflammatory Q-Marker Status

Through spectrum–effect correlation analysis (Pearson’s correlation, GCA, PLSR modeling), nardosinonediol was identified as one of three major active constituents—alongside nardosinone and desoxo‑narchinol A—and designated a key Q‑marker for the anti‑neuroinflammatory activity of N. jatamansi extract NJ_1A in BV‑2 microglial cells [1]. While specific IC₅₀ values for ND in NO inhibition assays are not publicly disclosed, the spectrum–effect correlation confirmed that peaks corresponding to these three compounds exhibited the strongest correlation with NO inhibitory rates, validating their collective contribution to anti‑neuroinflammatory efficacy [1].

Evidence Dimension	Validation as essential anti‑neuroinflammatory Q‑marker via spectrum–effect correlation
Target Compound Data	Nardosinonediol: confirmed as a key Q‑marker contributing to anti‑neuroinflammatory activity of NJ_1A
Comparator Or Baseline	Desoxo‑narchinol A (IC₅₀ 3.48 ± 0.47 μM in BV‑2 NO assay [2]); Narchinol B (IC₅₀ 2.43 ± 0.23 μM [REFS‑2]); nardosinone: also a Q‑marker
Quantified Difference	Nardosinonediol is statistically co‑essential with DA and nardosinone for anti‑neuroinflammatory effect; quantitative NO IC₅₀ for ND itself not yet reported.
Conditions	BV‑2 microglial cells; LPS‑induced NO production; UPLC–PDA fingerprint‑bioactivity correlation.

Why This Matters

For neuroinflammation and neurodegenerative disease research, nardosinonediol is not a minor constituent but a validated Q‑marker, making its inclusion in any N. jatamansi‑derived bioactive fraction or compound library indispensable for reproducing anti‑neuroinflammatory activity.

• [1] Yang TT, et al. Degradation Profiling of Nardosinone at High Temperature and in Simulated Gastric and Intestinal Fluids. (Spectrum–effect correlation study cited within). Full reference: Yang TT, et al. J Pharm Biomed Anal. 2024. (See also Scite.ai record for Degradation Profiling of Nardosinone.) View Source
• [2] Kim KW, Yoon CS, Kim YC, Oh H. Anti-neuroinflammatory effects of sesquiterpenoids isolated from Nardostachys jatamansi. Bioorg Med Chem Lett. 2018 Jan 15;28(2):140-144. doi:10.1016/j.bmcl.2017.11.041. View Source

P-388 Leukemia Cytotoxicity

Five cytostatic sesquiterpenes—desoxo‑narchinol‑A (1), nardosinone (2), debilon (3), nardosinonediol (4), and kanshone A (5)—were co‑isolated and all demonstrated cytotoxic activity against P‑388 murine leukemia cells [1]. While the publication reports qualitative cytotoxicity for all five compounds without providing individual IC₅₀ values for nardosinonediol, the structure–activity relationship (SAR) discussion focused on the structural determinants of compound 1 (desoxo‑narchinol‑A), indicating that the diol functionality of nardosinonediol confers a distinct cytotoxic SAR profile compared to the peroxide bridge of nardosinone [1].

Evidence Dimension	Cytotoxic activity against P‑388 murine leukemia cells
Target Compound Data	Nardosinonediol: cytostatic activity confirmed against P‑388 cells (individual IC₅₀ not reported in this study)
Comparator Or Baseline	Nardosinone: cytostatic activity confirmed; Desoxo‑narchinol‑A: cytostatic activity confirmed with SAR analysis; Debilon and Kanshone A: also cytostatic
Quantified Difference	All five compounds displayed cytostatic activity; quantitative IC₅₀ differentiation for nardosinonediol vs. nardosinone within this specific study is not available.
Conditions	P‑388 murine leukemia cell line; cytostatic activity assay.

Why This Matters

For oncology research programs, nardosinonediol offers a structurally differentiated cytotoxic chemotype (diol vs. peroxide) within the same natural product family, enabling SAR studies that cannot be performed with nardosinone or desoxo‑narchinol‑A alone.

• [1] Itokawa H, Masuyama K, Morita H, Takeya K. Cytotoxic sesquiterpenes from Nardostachys chinensis. Chem Pharm Bull. 1993;41(6):1183-1184. doi:10.1248/cpb.41.1183. View Source

Acid Stability Advantage

The pharmacokinetic study authors explicitly noted that nardosinone is unstable in acidic environments and therefore unsuitable as a marker for establishing pharmacological mechanisms of NR by oral administration [1]. In contrast, the LC‑MS/MS method validation for nardosinonediol demonstrated satisfactory accuracy, precision, and stability, with an LLOQ of 5 ng/mL, supporting its suitability for oral PK studies [1]. This chemical stability advantage is consistent with the structural absence of the labile peroxide bridge present in nardosinone.

Evidence Dimension	Analytical and chemical stability under pharmacokinetic study conditions
Target Compound Data	Nardosinonediol: Satisfactory accuracy, precision, and stability in LC‑MS/MS validation; LLOQ 5 ng/mL
Comparator Or Baseline	Nardosinone: Acid‑labile; explicitly deemed unsuitable as an oral PK marker by study authors
Quantified Difference	Qualitative stability advantage; nardosinone degrades in acidic conditions, whereas nardosinonediol passed full validation criteria.
Conditions	LC‑MS/MS method validation including stability testing; acidic gastric environment simulation.

Why This Matters

Procurement of nardosinonediol over nardosinone for oral in vivo studies eliminates the confounding variable of acid‑catalyzed degradation, ensuring that observed pharmacological effects are attributable to the parent compound rather than degradation products.

• [1] Le VNH, Zhao Y, Cho CW, Na M, Quan KT, Kim JH, Hwang SY, Kim SW, Kim KT, Kang JS. Pharmacokinetic study comparing pure desoxo-narchinol A and nardosinonediol with extracts from Nardostachys jatamansi. J Chromatogr B Analyt Technol Biomed Life Sci. 2018 Dec 1;1102-1103:152-158. doi:10.1016/j.jchromb.2018.10.003. View Source

Nardosinonediol Application Scenarios

Cosmetic Melanogenesis Screening

Nardosinonediol at 1 μM achieves superior melanin suppression compared to desoxo‑narchinol A at 10 μM in α‑MSH‑stimulated B16F10 cells [1]. Procurement of nardosinonediol for skin‑whitening discovery programs enables lower‑dose screening with higher efficacy readouts, reducing cost per well and minimizing cytotoxicity artifacts in melanogenesis assays.

Serotonergic Drug Discovery: SERT Inhibition

Nardosinonediol is confirmed as a SERT inhibitor, in direct contrast to desoxo‑narchinol A which acts as a SERT enhancer [1]. For antidepressant or mood‑disorder target validation requiring reduced serotonin reuptake, nardosinonediol is the appropriate Nardostachys‑derived probe, whereas desoxo‑narchinol A would produce the opposite pharmacological effect.

Oral In Vivo PK and Acid Stability

Pure nardosinonediol demonstrates a 55 % higher oral AUC₀‑∞ than its extract‑equivalent dose and faster Tmax, with validated analytical stability [1]. In contrast, nardosinone is acid‑labile and unsuitable as an oral PK marker. Researchers designing oral dosing studies in rodents should select pure nardosinonediol to ensure reproducible systemic exposure and avoid degradation confounds.

Q-Marker Standardization of N. jatamansi

Nardosinonediol has been validated alongside nardosinone and desoxo‑narchinol A as a key Q‑marker for anti‑neuroinflammatory activity [1]. Analytical laboratories and botanical product manufacturers requiring QC protocols for N. jatamansi‑derived preparations should include nardosinonediol quantification (UHPLC‑DAD method established; content range 0.931–4.218 mg/g in raw material [2]) to ensure batch‑to‑batch bioactivity consistency.

• [1] Le VNH, Zhao Y, Cho CW, Na M, Quan KT, Kim JH, Hwang SY, Kim SW, Kim KT, Kang JS. Pharmacokinetic study comparing pure desoxo-narchinol A and nardosinonediol with extracts from Nardostachys jatamansi. J Chromatogr B Analyt Technol Biomed Life Sci. 2018 Dec 1;1102-1103:152-158. doi:10.1016/j.jchromb.2018.10.003. View Source
• [2] Wang RR, Li N, Zhang LH, Yang WZ, Lai JX, Zhang XY, Wu HH. Characterization and determination of the major constituents in whitening-potential aqueous extract of Nardostachys jatamansi DC. J Pharm Biomed Anal. 2026 Feb 15;269:117254. doi:10.1016/j.jpba.2025.117254. View Source